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N-(glycyl-histidyl-lysyl)-2-(4/'/'-methoxycarbonyl-2/'/',4/'-bithiazol-2/'-yl)ethylamine N-(glycyl-histidyl-lysyl)-2-(4/'/'-methoxycarbonyl-2/'/',4/'-bithiazol-2/'-yl)ethylamine
Brand Name: Vulcanchem
CAS No.: 121034-90-0
VCID: VC0220012
InChI: InChI=1S/C24H33N9O5S2/c1-38-24(37)18-12-40-23(32-18)17-11-39-20(31-17)5-7-28-15(4-2-3-6-25)21(35)33-22(36)16(30-19(34)9-26)8-14-10-27-13-29-14/h10-16,28H,2-9,25-26H2,1H3,(H,30,34)(H,33,35,36)/t14?,15-,16-/m0/s1
SMILES: COC(=O)C1=CSC(=N1)C2=CSC(=N2)CCNC(CCCCN)C(=O)NC(=O)C(CC3C=NC=N3)NC(=O)CN
Molecular Formula: C24H33N9O5S2
Molecular Weight: 591.7 g/mol

N-(glycyl-histidyl-lysyl)-2-(4/'/'-methoxycarbonyl-2/'/',4/'-bithiazol-2/'-yl)ethylamine

CAS No.: 121034-90-0

Main Products

VCID: VC0220012

Molecular Formula: C24H33N9O5S2

Molecular Weight: 591.7 g/mol

N-(glycyl-histidyl-lysyl)-2-(4/'/'-methoxycarbonyl-2/'/',4/'-bithiazol-2/'-yl)ethylamine - 121034-90-0

CAS No. 121034-90-0
Product Name N-(glycyl-histidyl-lysyl)-2-(4/'/'-methoxycarbonyl-2/'/',4/'-bithiazol-2/'-yl)ethylamine
Molecular Formula C24H33N9O5S2
Molecular Weight 591.7 g/mol
IUPAC Name methyl 2-[2-[2-[[(2S)-6-amino-1-[[(2S)-2-[(2-aminoacetyl)amino]-3-(4H-imidazol-4-yl)propanoyl]amino]-1-oxohexan-2-yl]amino]ethyl]-1,3-thiazol-4-yl]-1,3-thiazole-4-carboxylate
Standard InChI InChI=1S/C24H33N9O5S2/c1-38-24(37)18-12-40-23(32-18)17-11-39-20(31-17)5-7-28-15(4-2-3-6-25)21(35)33-22(36)16(30-19(34)9-26)8-14-10-27-13-29-14/h10-16,28H,2-9,25-26H2,1H3,(H,30,34)(H,33,35,36)/t14?,15-,16-/m0/s1
Standard InChIKey PBCCBTBECZCFBN-YVZMLIKISA-N
Isomeric SMILES COC(=O)C1=CSC(=N1)C2=CSC(=N2)CCN[C@@H](CCCCN)C(=O)NC(=O)[C@H](CC3C=NC=N3)NC(=O)CN
SMILES COC(=O)C1=CSC(=N1)C2=CSC(=N2)CCNC(CCCCN)C(=O)NC(=O)C(CC3C=NC=N3)NC(=O)CN
Canonical SMILES COC(=O)C1=CSC(=N1)C2=CSC(=N2)CCNC(CCCCN)C(=O)NC(=O)C(CC3C=NC=N3)NC(=O)CN
Synonyms N-(glycyl-histidyl-lysyl)-2-(4''-methoxycarbonyl-2'',4'-bithiazol-2'-yl)ethylamine
N-Gly-His-Lys-2-MCBEA
PubChem Compound 129339
Last Modified Nov 11 2021
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